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Compound of Interest

Compound Name: 2-methyl Benzamideoxime

Cat. No.: B154247

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 40312-14-9 IUPAC Name: N'-hydroxy-2-methylbenzenecarboximidamide

This technical guide provides a comprehensive overview of 2-methylbenzamide oxime, a
molecule of interest in medicinal chemistry and organic synthesis. This document consolidates
available data on its chemical and physical properties, outlines general experimental protocols
for its synthesis and potential biological evaluation, and discusses the broader context of its

compound class.

Chemical and Physical Properties

2-Methylbenzamide oxime is a solid organic compound with the molecular formula CsH1oN20.
[1][2] Its chemical structure features a benzamide core with a methyl group at the ortho position
and an oxime functional group. The presence of the oxime moiety introduces the potential for
E/Z isomerism.

A summary of its key quantitative properties is presented in the table below.
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Property Value Source
Molecular Weight 150.18 g/mol [1112]
CAS Number 40312-14-9 [1][2]
Molecular Formula CsH10N20 [11[2]
Melting Point 144-148 °C [1]
Assay Purity >97% [1][2]

Synthesis and Characterization

While specific, detailed experimental protocols for the synthesis of 2-methylbenzamide oxime
are not extensively documented in peer-reviewed literature, general methods for the
preparation of benzamide oximes are well-established. These typically involve the reaction of a
corresponding benzonitrile with hydroxylamine.

General Experimental Protocol for Synthesis

A plausible synthetic route for 2-methylbenzamide oxime involves the reaction of 2-
methylbenzonitrile with hydroxylamine hydrochloride in the presence of a base.

Materials:

2-methylbenzonitrile

Hydroxylamine hydrochloride

Sodium carbonate or other suitable base

Ethanol or other suitable solvent

Procedure:

¢ Dissolve 2-methylbenzonitrile in ethanol.

e Add an aqueous solution of hydroxylamine hydrochloride and sodium carbonate.
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o Reflux the mixture for several hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

e Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

This generalized protocol is based on established methods for the synthesis of similar
amidoxime compounds.

Characterization

The synthesized 2-methylbenzamide oxime can be characterized using a variety of
spectroscopic techniques to confirm its identity and purity.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
confirming the chemical structure. For similar oxime compounds, characteristic proton
signals can be observed for the aromatic and methyl protons, as well as the protons of the
oxime and amine groups.

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
functional groups present in the molecule, such as the C=N of the oxime, the N-H of the
amine, and the O-H of the oxime.

e Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the
compound.

Potential Biological and Pharmacological
Significance

The benzamide and oxime moieties are present in a wide range of biologically active
compounds, suggesting that 2-methylbenzamide oxime could be a valuable scaffold for drug
discovery. Oxime-containing compounds have been investigated for a variety of therapeutic
applications, including as antibacterial, antifungal, anti-inflammatory, and anticancer agents.[3]
Furthermore, the benzamide structure is a common feature in many approved drugs.
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Given the lack of specific biological data for 2-methylbenzamide oxime, a logical starting point

for its evaluation would be to screen it in assays relevant to the known activities of its structural
components.

Experimental Workflow for Biological Evaluation
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Caption: A general workflow for the synthesis, characterization, and initial biological screening
of 2-methylbenzamide oxime.

Conclusion
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2-Methylbenzamide oxime is a readily synthesizable compound with a chemical structure that
suggests potential for biological activity. While specific data on this molecule is limited, this
guide provides a framework for its synthesis, characterization, and initial biological evaluation
based on established principles for related compounds. Further research into this and similar
molecules could uncover novel therapeutic agents for a variety of diseases. The detailed
protocols and structured data presented here are intended to serve as a valuable resource for
researchers in the fields of medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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